3-[(4-Ethylpiperazin-1-yl)methyl]-2,5-dimethylbenzaldehyde
Overview
Description
3-[(4-Ethylpiperazin-1-yl)methyl]-2,5-dimethylbenzaldehyde, also known as EPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EPM has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and treatments.
Scientific Research Applications
Antimicrobial Applications
- A study focused on synthesizing thiazolidinone derivatives, including compounds related to 3-[(4-Ethylpiperazin-1-yl)methyl]-2,5-dimethylbenzaldehyde, demonstrated antimicrobial activity against various bacterial and fungal strains. This highlights its potential in developing new antimicrobial agents (Patel, Kumari, & Patel, 2012).
Condensation Reactions
- Research on the condensation of 1,4-diacetylpiperazine-2,5-dione with aldehydes, including compounds similar to this compound, has been applied in synthesizing various derivatives. This research contributes to understanding the mechanism and stereochemistry of such reactions (Gallina & Liberatori, 1974).
Selective Oxidation Processes
- In a study on the selective oxidation of aromatic methyl groups, compounds structurally related to this compound were used as intermediates. This research has implications for the pharmaceutical and perfume industries (Boldron et al., 2005).
Synthesis of Nitrogen-Containing Compounds
- The reactions of 4-hydroxy-3-methoxybenzaldehyde with methyl and ethyl chloroformates, closely related to the compound of interest, have been studied for synthesizing nitrogen-containing compounds. This has potential applications in the development of Schiff bases and benzoacridine derivatives (Dikusar & Kozlov, 2007).
Potential as Corrosion Inhibitors
- A study involving density functional theory (DFT) explored the efficiency of bipyrazolic-type organic compounds, which are structurally related to this compound, as corrosion inhibitors. This research has practical implications in materials science (Wang et al., 2006).
Anticancer and Anti-inflammatory Agents
- Novel pyrazolopyrimidines derivatives, structurally similar to this compound, were synthesized and evaluated as potential anticancer and anti-5-lipoxygenase agents. This highlights its relevance in therapeutic drug development (Rahmouni et al., 2016).
Properties
IUPAC Name |
3-[(4-ethylpiperazin-1-yl)methyl]-2,5-dimethylbenzaldehyde | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-4-17-5-7-18(8-6-17)11-15-9-13(2)10-16(12-19)14(15)3/h9-10,12H,4-8,11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBRQZGDMKHLFNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C(=CC(=C2)C)C=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589509 | |
Record name | 3-[(4-Ethylpiperazin-1-yl)methyl]-2,5-dimethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
894370-38-8 | |
Record name | 3-[(4-Ethylpiperazin-1-yl)methyl]-2,5-dimethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.